Cas no 118284-50-7 (N-(2-methyl-1-phenylprop-1-enyl)benzamide)

• Product Name: N-(2-methyl-1-phenylprop-1-enyl)benzamide
• CAS No: 118284-50-7
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 2615698
• PubChem ID: 14307017
• Update Time: 2025-04-21

N-(2-methyl-1-phenylprop-1-enyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1-phenylprop-1-enyl)benzamide
• DTXSID40558757
• N-(2-Methyl-1-phenylprop-1-en-1-yl)benzamide
• 118284-50-7

• Inchi： 1S/C17H17NO/c1-13(2)16(14-9-5-3-6-10-14)18-17(19)15-11-7-4-8-12-15/h3-12H,1-2H3,(H,18,19)
• InChI Key： HEHDWAKSVLMJKE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N/C(=C(/C)\C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.131014166Da
• Monoisotopic Mass: 251.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų